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Compound of Interest

Compound Name: 2-(2-Ethoxyethoxy)ethanol-d5

Cat. No.: B597804 Get Quote

For Immediate Reference: Essential Safety and Disposal Information

This guide provides comprehensive, procedural instructions for the safe handling and disposal

of 2-(2-Ethoxyethoxy)ethanol-d5, ensuring the safety of laboratory personnel and compliance

with regulatory standards. Researchers, scientists, and drug development professionals should

adhere to these protocols to minimize risks and environmental impact.

I. Understanding the Hazards
2-(2-Ethoxyethoxy)ethanol-d5, similar to its non-deuterated counterpart, is a combustible

liquid that can cause serious eye irritation.[1][2] It may also be harmful if swallowed and can

cause skin, respiratory, and digestive tract irritation.[3] Prolonged or repeated exposure may

lead to kidney damage.[3] It is crucial to handle this chemical with appropriate personal

protective equipment in a well-ventilated area.

II. Personal Protective Equipment (PPE)
Requirements
Before handling 2-(2-Ethoxyethoxy)ethanol-d5 for any purpose, including disposal, the

following personal protective equipment is mandatory:
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PPE Category Specification Rationale

Eye/Face Protection

Chemical safety goggles or

eyeglasses as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1]

To prevent eye irritation from

splashes or vapors.[1][2]

Hand Protection
Wear appropriate protective

gloves.

To prevent skin exposure and

potential irritation.[1]

Skin and Body Protection

Wear appropriate protective

clothing to prevent skin

exposure.[1] For larger

quantities or in case of a spill,

flame-retardant antistatic

protective clothing is

recommended.

To minimize skin contact and

protect against splashes.

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, a

self-contained breathing

apparatus (SCBA) may be

necessary, especially in case

of fire.[1]

To avoid inhalation of

potentially irritating vapors.[3]

III. Step-by-Step Disposal Protocol
The disposal of 2-(2-Ethoxyethoxy)ethanol-d5 must be conducted in a manner that ensures

safety and complies with all applicable local, state, and federal regulations.

Step 1: Waste Collection

Small Quantities: For small amounts of waste, absorb the liquid with an inert material such

as vermiculite, dry sand, or earth.[2] Do not use combustible materials like paper towels for

absorption.
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Containers: Place the absorbed material or any unused chemical into a suitable, clearly

labeled, and closed container for disposal.[1] Ensure the container is compatible with the

chemical and will not leak.

Labeling: The waste container must be clearly labeled with the chemical name "2-(2-
Ethoxyethoxy)ethanol-d5 Waste" and any other identifiers required by your institution's

environmental health and safety (EHS) department.

Step 2: Storage Pending Disposal

Location: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents, strong acids, acid anhydrides, and

acid chlorides.[1]

Ignition Sources: Keep the storage area free from heat, sparks, open flames, and other

sources of ignition.[2][3]

Container Integrity: Ensure the container is tightly closed to prevent leaks and the escape of

vapors.[3]

Step 3: Arrange for Professional Disposal

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

or a licensed chemical waste disposal company to arrange for pickup and disposal.

Regulatory Compliance: Disposal must be carried out in accordance with all local, state, and

federal regulations. Professional waste disposal services are knowledgeable about these

requirements.

Do Not:

Do not dispose of 2-(2-Ethoxyethoxy)ethanol-d5 down the drain.[2][4] This can

contaminate waterways and is a violation of environmental regulations.

Do not mix with incompatible waste streams.

IV. Accidental Release Measures
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In the event of a spill, follow these procedures:

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, soak up the chemical with an inert absorbent material.[1] For larger

spills, dike the area to prevent spreading.[2]

Collect: Use non-sparking tools to collect the absorbed material and place it in a suitable

container for disposal.[2][3]

Clean: Thoroughly clean the affected area.

Report: Report the spill to your EHS department.

V. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2-(2-
Ethoxyethoxy)ethanol-d5.
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Start: Have 2-(2-Ethoxyethoxy)ethanol-d5 Waste

Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Accidental Spill Occurs

Step 2: Collect Waste
- Absorb liquid with inert material

- Place in a labeled, sealed container

Step 3: Store Container Safely
- Cool, dry, well-ventilated area

- Away from ignition sources and incompatibles

Step 4: Contact EHS or Licensed Waste Disposal Company

Step 5: Arrange for Professional Disposal

End: Waste Disposed of Safely and Compliantly

Follow Accidental Release Measures:
1. Evacuate & Ventilate

2. Contain & Collect with inert material
3. Place in waste container

4. Report to EHS

YES

Click to download full resolution via product page

Caption: Disposal workflow for 2-(2-Ethoxyethoxy)ethanol-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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